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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889

Essential Safety and Handling Guide for
Tribromoacetaldehyde

This document provides immediate safety, handling, and disposal protocols for
Tribromoacetaldehyde, tailored for researchers, scientists, and drug development
professionals.

DANGER: Tribromoacetaldehyde is a highly hazardous substance. It is toxic if swallowed,
fatal if it comes into contact with skin, and causes severe skin burns and eye damage[1][2][3]
[4]. It is also a lachrymator, meaning it can cause tearing[2][5]. Adherence to the following
procedures is critical to ensure personnel safety and proper disposal.

Chemical and Physical Properties

A summary of key quantitative data for Tribromoacetaldehyde is provided below.
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Property Value

Boiling Point 174 °C (with some decomposition)[3][6][7]
Density 2.665 g/mL at 25 °C[6][7]

Refractive Index n20/D 1.584[6][7]

Vapor Pressure 1.23 - 1.52 mmHg at 25 °C[3][7]

Flash Point 65 °C (149 °F) - closed cup[6]

Storage Temperature 2-8°C[1][6][8]

Operational Plan: Handling and Storage

Strict adherence to the following step-by-step procedures is mandatory when working with
Tribromoacetaldehyde.

Engineering Controls and Preparation

o Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood[7].

e Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open
flames. Take measures to prevent the buildup of electrostatic charge[1][2].

o Emergency Equipment: Ensure an emergency eyewash station and safety shower are

immediately accessible.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required at all times when handling
Tribromoacetaldehyde. This chemical poses an irreversible, life-threatening risk, classifying
the necessary PPE as Category 3[9].
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Body Part Required PPE Standard/Specification
Tightly fitting safety goggles
gy 9 ?/g gg. NIOSH (US) or EN 166 (EU)
Eyes/Face AND a full-face shield (8-inch
- approved[1][2].
minimum)[1][8].
Chemical-resistant gloves.
Ski Inspect before use and use Must satisfy Regulation (EU)
in

proper removal technique[1]

[8].

2016/425 and EN 374[1][2].

A complete chemical-resistant
Suit[8].

Select based on the
concentration and amount of

the substancel[8].

Respiratory

Required where risk
assessment shows air-
purifying respirators are

appropriate.

Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
cartridges. If this is the sole
means of protection, a full-face
supplied air respirator is
mandatory[1][6][8].

Handling Procedure

Before starting, ensure all required PPE is correctly donned.

Avoid all contact with skin and eyes[1][2].

Avoid inhaling any vapor or mist[1][2].

Do not eat, drink, or smoke in the handling area[4].

After handling, wash hands thoroughly before any breaks and at the end of the work

session[1][8].

Storage

e Store in a cool, dry, and well-ventilated place[1][8].

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://m.lookchem.com/msds/10953/115-17-3_Acetaldehyde,2,2,2-tribromo-.html
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://m.lookchem.com/msds/10953/115-17-3_Acetaldehyde,2,2,2-tribromo-.html
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/t48003
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://m.lookchem.com/msds/10953/115-17-3_Acetaldehyde,2,2,2-tribromo-.html
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://m.lookchem.com/msds/10953/115-17-3_Acetaldehyde,2,2,2-tribromo-.html
https://wap.guidechem.com/encyclopedia/tribromoacetaldehyde-dic2403.html
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.chemicalbook.com/msds/tribromoacetaldehyde.pdf
https://www.chemicalbook.com/msds/tribromoacetaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Keep the container tightly closed and sealed. If a container is opened, it must be carefully
resealed and kept upright to prevent leakage[1][2][8].

e The recommended storage temperature is between 2°C and 8°CJ[1][6][8].

e Store under an inert gas[1][2][8].

Emergency and Disposal Plans
First Aid Measures

« If Inhaled: Move the person to fresh air immediately. If the person is not breathing, provide
artificial respiration. Consult a physician[1][2].

e In Case of Skin Contact: This is a medical emergency. Immediately remove all contaminated
clothing and shoes. Wash the affected area with soap and plenty of water. Take the victim to
the hospital without delay[1].

e In Case of Eye Contact: Rinse eyes cautiously and thoroughly with plenty of water for at
least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing.
Consult a physician[1][2].

« If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Consult a physician immediately[1][2].

Spill Decontamination Protocol

o Evacuate: Immediately evacuate personnel from the spill area.

» Protection: Don full respiratory protection and the complete PPE ensemble described
above[1].

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains[1][2].

o Cleanup: Contain the spillage. Collect it using an electrically protected vacuum cleaner or by
wet-brushing[1][2].
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» Disposal: Place the collected material into a suitable, closed container for disposal according
to local regulations[1][2].

Waste Disposal Plan

e Unused Product: Disposal must be handled by a licensed professional waste disposal
service. Do not dispose of it with normal laboratory waste[2].

o Contaminated Packaging: Dispose of contaminated packaging as you would the unused
product[2].

o Transport Regulations: For transportation, Tribromoacetaldehyde is classified as UN-
Number 2927, Hazard Class 6.1 (Toxic), with a subsidiary risk of 8 (Corrosive), and Packing
Group 1[2].

Workflow for Handling Tribromoacetaldehyde
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Workflow for Handling Tribromoacetaldehyde
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Caption: Logical workflow for the safe handling and disposal of Tribromoacetaldehyde.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b085889?utm_src=pdf-body-img
https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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